N-[2-(4-methylphenoxy)ethyl]propan-2-amine

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: N-[2-(4-methylphenoxy)ethyl]propan-2-amine
• InChI: InChI=1S/C12H19NO/c1-10(2)13-8-9-14-12-6-4-11(3)5-7-12/h4-7,10,13H,8-9H2,1-3H3
• InChI Key: FDLNWIWPYNPXRN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCCNC(C)C

Description

N-[2-(4-methylphenoxy)ethyl]propan-2-amine, commonly known as 4-MEC, is a synthetic cathinone that belongs to the amphetamine class of drugs. It is a designer drug that has gained popularity in the recreational drug market due to its stimulant effects. However, the scientific community has also shown interest in this compound due to its potential therapeutic applications. In

Scientific Research Applications

4-MEC has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has also shown promise as a cognitive enhancer and a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of 4-MEC is not fully understood. However, it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. This leads to increased stimulation of the central nervous system and a feeling of euphoria.
Biochemical and Physiological Effects:
4-MEC has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation, dry mouth, and decreased appetite. Long-term use of 4-MEC can lead to addiction, psychosis, and other adverse health effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-MEC in lab experiments is its potency and selectivity. It can be used to study the effects of dopamine, norepinephrine, and serotonin on the brain and behavior. However, the use of 4-MEC in lab experiments is limited by its potential for abuse and addiction.

Future Directions

There are several future directions for research on 4-MEC. One area of interest is its potential as a treatment for neurodegenerative diseases. Another area of research is its effects on cognitive function and memory. Additionally, further studies are needed to understand the long-term effects of 4-MEC use and its potential for addiction and abuse.
Conclusion:
In conclusion, 4-MEC is a synthetic cathinone that has gained popularity in the recreational drug market. However, it also has potential therapeutic applications and has been studied for its effects on the brain and behavior. While 4-MEC has advantages for lab experiments, its use is limited by its potential for addiction and abuse. Future research on 4-MEC should focus on its potential therapeutic applications and long-term effects.

Synthesis Methods

The synthesis of 4-MEC involves the reaction of 4-methylpropiophenone with ethylamine and paraformaldehyde in the presence of glacial acetic acid and hydrochloric acid. The resulting product is then purified through recrystallization. The purity and yield of the final product can be improved through various modifications in the synthesis process.